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Compound of Interest

5-Bromopyridine-2-carbonyl!
Compound Name:
chloride

Cat. No.: B162102

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, reactivity, and applications of 5-Bromopyridine-2-carbonyl chloride, a key
intermediate in pharmaceutical and agrochemical research.

Core Chemical Properties

5-Bromopyridine-2-carbonyl chloride (CAS No: 137178-88-2) is a solid, moisture-sensitive
compound.[1] It is a derivative of pyridine, a heterocyclic motif prevalent in a wide array of
biologically active molecules. Its unique structure, featuring a bromine atom and a reactive
carbonyl chloride group on the pyridine ring, makes it a valuable building block for creating

more complex molecules.

The quantitative properties of 5-Bromopyridine-2-carbonyl chloride are summarized in the
table below for easy reference and comparison.
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Property Value Source
CAS Number 137178-88-2 [2][3][41[5][6]
Molecular Formula CeHs3BrCINO [31[5][6]
Molecular Weight 220.45 g/mol [31[5][6]
Physical Form Solid [1]
Boiling Point 250 °C [1][3]
Density 1.760 g/cm3 [11[3]
Flash Point 105 °C [11[3]
Purity 97-99% [2]
InChi Key IJJIINPZOASSMGD-

UHFFFAOYSA-N
Canonical SMILES C1=CC(=NC=C1Br)C(=0)CI [7]

5-Bromopyridine-2-carbonyl chloride is classified as a corrosive solid.[4] It is designated

with the GHSO05 pictogram and the signal word "Danger".

e Hazard Statement (H314): Causes severe skin burns and eye damage.[4]

e Precautionary Measures: It is crucial to handle this compound in a well-ventilated area,

preferably under a chemical fume hood, while wearing appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[8]

o Storage: The compound should be stored under an inert atmosphere at temperatures

between 2-8°C to maintain its stability.[5] It is also noted to be moisture-sensitive.[1]

Synthesis Protocol

The primary method for synthesizing 5-Bromopyridine-2-carbonyl chloride involves the

conversion of its corresponding carboxylic acid.
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This procedure details the conversion of 5-bromo-pyridine-2-carboxylic acid to the acyl chloride
using oxalyl chloride.

Materials:

5-bromo-pyridine-2-carboxylic acid (0.05 mmaol)

Dichloromethane (80 mL)

Oxalyl chloride (0.24 mmol)

N,N-dimethylformamide (DMF) (5 drops)

Methodology:

A solution of 5-bromo-pyridine-2-carboxylic acid in dichloromethane is prepared in a suitable
reaction vessel.

o Oxalyl chloride and a catalytic amount of DMF are slowly added dropwise to the solution at
room temperature.

e The reaction mixture is stirred at room temperature for 2 hours.

» Upon completion of the reaction, the solvent is removed by distillation under reduced
pressure.

e The process yields 5-bromo-pyridine-2-carbonyl chloride.[2][3]

The following diagram illustrates the workflow for the synthesis of 5-Bromopyridine-2-
carbonyl chloride.
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Reactants & Reagents

5-Bromopyridine-2-carboxylic Acid Oxalyl Chloride DMF (catalyst) DCM (solvent)

Process

Stirring (2h, RT)

Solvent Removal

Proguct
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A/
5-Bromopyridine-2-carbonyl Chloride

5-Bromopyridine-2-carbonyl _ Products
Chloride w
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Nucleophiles

Amine (R-NH2) + Water

Alcohol (R-OH)

Carboxylic Acid

fos

Water (H20)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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